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Compound of Interest

Compound Name: 3-Methoxyazetidine hydrochloride

Cat. No.: B119537

An In-Depth Technical Guide to 3-Methoxyazetidine Hydrochloride (CAS: 148644-09-1)

Executive Summary

This technical guide provides a comprehensive overview of 3-Methoxyazetidine
hydrochloride (CAS No. 148644-09-1), a pivotal building block for researchers, medicinal
chemists, and drug development professionals. Azetidines, as strained four-membered
nitrogen-containing heterocycles, offer a unique combination of conformational rigidity and
metabolic stability, making them highly sought-after scaffolds in modern drug discovery.[1][2]
This document delves into the compound's physicochemical properties, provides detailed and
validated synthesis protocols, explores its reactivity, and highlights its applications in the
development of novel therapeutics. By integrating field-proven insights with authoritative
references, this guide serves as a critical resource for leveraging the strategic potential of this
versatile intermediate.

The Strategic Value of the Azetidine Scaffold in Drug
Discovery

The azetidine ring has emerged as a "privileged scaffold" in medicinal chemistry.[3] Its inherent
ring strain (approximately 25.4 kcal/mol) and sp3-rich character confer a desirable molecular
rigidity that is a compromise between the more flexible pyrrolidine and the highly strained, less
stable aziridine.[2][4] This conformational constraint can significantly enhance binding affinity to
biological targets by minimizing the entropic penalty upon binding.[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b119537?utm_src=pdf-interest
https://www.benchchem.com/product/b119537?utm_src=pdf-body
https://www.benchchem.com/product/b119537?utm_src=pdf-body
https://www.benchchem.com/product/b119537?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/41489081/
https://pdf.benchchem.com/15204/Azetidine_Containing_Compounds_A_Comparative_Guide_for_Drug_Discovery.pdf
https://img01.pharmablock.com/pdf/guanwang/e3_4.pdf
https://pdf.benchchem.com/15204/Azetidine_Containing_Compounds_A_Comparative_Guide_for_Drug_Discovery.pdf
https://pubs.rsc.org/en/content/articlelanding/2021/ob/d1ob00061f
https://pdf.benchchem.com/15204/Azetidine_Containing_Compounds_A_Comparative_Guide_for_Drug_Discovery.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Furthermore, the incorporation of an azetidine moiety can improve key pharmacokinetic
properties, including solubility and metabolic stability.[1] Several FDA-approved drugs, such as
the antihypertensive agent Azelnidipine and the MEK1/2 inhibitor Cobimetinib, feature the
azetidine motif, underscoring its clinical and commercial relevance.[1][2] 3-Methoxyazetidine
hydrochloride, in particular, offers a functionalized handle (the methoxy group) and a reactive
secondary amine (as the hydrochloride salt for improved handling and solubility), making it an
exceptionally versatile precursor for creating diverse chemical libraries.[5]

Physicochemical Profile of 3-Methoxyazetidine
Hydrochloride

A thorough understanding of a compound's physical and chemical properties is fundamental to
its effective use in synthesis and formulation. 3-Methoxyazetidine hydrochloride is a white to
yellow solid, and its key properties are summarized below for quick reference.[5]

Property Value Source(s)
CAS Number 148644-09-1 [6][7]
Molecular Formula C4H10CINO [6]
Molecular Weight 123.58 g/mol [6]
Appearance White to yellow solid [5]
Melting Point 84.5-88 °C [5]
Boiling Point 143-149 °C [819]
SMILES COCI1CNCL1.ClI [6]
InChl Key KSXGQRBTBLQJEF- -
UHFFFAOYSA-N
Storage Conditions Store under inert gas (Nitrogen B1[10]

or Argon) at 2-8°C

Solubility

Increased solubility due to

hydrochloride form

[5]
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Synthesis and Manufacturing Insights

The reliable synthesis of 3-Methoxyazetidine hydrochloride is critical for its application in
research and development. The most common and well-documented route involves the
methylation of a protected 3-hydroxyazetidine precursor, followed by deprotection.

Synthetic Workflow Overview

The following diagram illustrates a common two-step synthesis from a commercially available
starting material, N-Boc-3-hydroxyazetidine.
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Caption: Common synthetic transformations of the 3-methoxyazetidine core.
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The nucleophilic secondary amine readily participates in a variety of essential bond-forming
reactions, including:

» Acylation: Formation of amides with acyl chlorides, anhydrides, or carboxylic acids (using
coupling reagents).

o Alkylation/Arylation: N-functionalization via reactions with alkyl halides or through palladium-
catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig amination).

e Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing
agent to form N-alkylated products.

These transformations allow for the systematic exploration of the chemical space around the
azetidine core, a fundamental strategy in lead optimization.

Applications in Medicinal Chemistry and Drug
Development

The structural features of 3-methoxyazetidine hydrochloride make it a valuable intermediate
for synthesizing biologically active molecules across various therapeutic areas. [5]* CNS
Agents: The rigid scaffold is well-suited for designing ligands for central nervous system
targets, where precise conformational control is often required for selectivity. [1][11]* Enzyme
Inhibitors: It can be incorporated into molecules designed to target the active sites of enzymes,
such as kinases or proteases. [3]* GABA Receptor Modulators: Derivatives have been
prepared as GABA A receptor inverse agonists for potential use in treating cognitive disorders.
[12] The methoxy group can modulate lipophilicity and may engage in specific hydrogen bond
interactions within a target protein, while the azetidine ring itself acts as a bioisostere for other
cyclic or acyclic fragments, often improving metabolic stability. [5]

Safety, Handling, and Storage

As with any laboratory chemical, proper handling and storage are essential for safety and to
maintain the integrity of the compound.

e Hazard Identification: 3-Methoxyazetidine hydrochloride is classified as an irritant. It may
cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). [6]
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[13][14]* Personal Protective Equipment (PPE): Wear protective gloves, clothing, and
eye/face protection (goggles conforming to EN166 standard) when handling. [14][15]*
Handling: Use in a well-ventilated area or fume hood. Avoid dust formation. Avoid contact
with skin, eyes, and clothing. [15]* First Aid:

o Eyes: Rinse immediately with plenty of water for at least 15 minutes. Seek medical
attention. [14] * Skin: Wash off immediately with plenty of soap and water. [14] * Inhalation:
Remove to fresh air. If breathing is difficult, give oxygen. Seek medical attention if
symptoms persist. [14]* Storage: Store in a tightly closed container in a dry and well-
ventilated place. For long-term stability, store under an inert atmosphere at 2-8°C. [8][10]

Conclusion

3-Methoxyazetidine hydrochloride is more than a simple chemical intermediate; it is a
strategic tool for innovation in drug discovery. Its unique combination of a conformationally
constrained scaffold, versatile reactivity, and favorable physicochemical properties makes it a
valuable building block for developing next-generation therapeutics. [1][5]This guide provides
the foundational knowledge—from synthesis to application—required for scientists to effectively
and safely incorporate this potent scaffold into their research and development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Methoxyazetidine hydrochloride CAS number
148644-09-1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119537#3-methoxyazetidine-hydrochloride-cas-
number-148644-09-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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